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Compound of Interest

Compound Name: 3-(Methylamino)propanamide

Cat. No.: B1358377

An In-depth Technical Guide to 3-(Methylamino)propanamide: Key Suppliers and Purchasing
Options

Introduction to 3-(Methylamino)propanamide

3-(Methylamino)propanamide (CAS No. 4874-17-3) is an organic compound with the
molecular formula C4H10N20.[1] It consists of a propanamide structure with a methylamino
group attached to the third carbon. This compound is classified as a secondary amide and has
garnered interest in the scientific community, particularly for its role as a potential
pharmaceutical intermediate.[1] Its unique arrangement of an amide and a methylamino group
allows for diverse interactions within biological systems, making it a valuable candidate for drug
development and research into neurological conditions.[1] This guide provides researchers,
scientists, and drug development professionals with a comprehensive overview of its key
suppliers, purchasing options, and general synthesis routes.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(Methylamino)propanamide is
provided below. This data is essential for laboratory handling, experimental design, and
analytical characterization.
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Property Value Source
CAS Number 4874-17-3 [1][2]
Molecular Formula C4H10N20 [1][2]
Molecular Weight 102.14 g/mol [11[2]
IUPAC Name 3-(methylamino)propanamide [1]

Canonical SMILES

CNCCC(=O)N

[1]

InChl Key

FFILSBFLTYYWII-
UHFFFAOYSA-N

[1]

Hazard Information

Causes serious eye irritation

[1]

Key Suppliers and Purchasing Options

For researchers and developers, sourcing high-purity 3-(Methylamino)propanamide is a

critical first step. The following table summarizes key suppliers offering this compound, with

options suitable for both small-scale research and larger development projects. Note that

pricing and availability are subject to change and should be verified with the supplier.
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Available .
. Product CAS . Price .
Supplier Quantitie Purity Notes
Name Number (USD)
S
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Matrix no)propan 500 mg, 1 500mg), Not and
prop 4874-17-3 g ( 9
Scientific amide g $306.00 specified custom
hydrochlori (19) synthesis.
de [3]
3- $502.00 Bulk
Sunwa Methylami 19), inquiry is
Y ( Y 4874-17-3 19,50 (19) 97% a ) Y
Pharm Ltd no)propan $1503.00 available.
amide (59) [2]
Serves as
an
3- intermediat
(Methylami Catalog Inquire for Not ein
Smolecule 4874-17-3 ] -
no)propan Item price specified pharmaceu
amide tical
synthesis.

[1]

General Synthesis Methodologies

While detailed experimental protocols are proprietary to manufacturers, the synthesis of 3-

(Methylamino)propanamide can generally be achieved through several established chemical

reactions.[1] Understanding these pathways can be valuable for researchers considering

custom synthesis or derivatization.

Key Synthesis Reactions:

o Direct Amidation: This method involves the reaction of propanoic acid with methylamine

under controlled conditions to directly form the amide bond.
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e Reductive Amination: This two-step process typically involves reacting an appropriate
aldehyde or ketone with methylamine to form an imine, which is then reduced to the target

amine.

e Hydrolysis: The compound can undergo hydrolysis to yield its corresponding carboxylic acid

and amine.[1]

e Reduction: 3-(Methylamino)propanamide can be reduced to produce primary amines or

alcohols, depending on the reducing agent used.[1]

The following diagram illustrates a generalized workflow for both direct amidation and reductive

amination.
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Synthesis Pathways for 3-(Methylamino)propanamide

( ) Aldehyde / Ket
Propanoic Acid Methylamine ( enyde /e one) Methylamine
Precursor

Reaction to

Direct Amidation

(Controlled Conditions) form Imine

3-(Methylamino)propanamide ( Intermediate Imine )

3-(Methylamino)propanamide

Click to download full resolution via product page

General Synthesis Pathways.
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Procurement Workflow for Research Chemicals

The process of acquiring a specialized chemical like 3-(Methylamino)propanamide for
research and development follows a structured workflow. This ensures proper evaluation,
compliance, and safe handling from supplier selection to laboratory use.
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Standard Procurement Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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